N-benzyl-7-(2-hydroxyethyl)-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide

• IUPAC Name: N-benzyl-7-(2-hydroxyethyl)-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide
• InChI: InChI=1S/C22H21N5O3/c1-14-6-5-9-27-19(14)25-20-17(22(27)30)12-16(18(23)26(20)10-11-28)21(29)24-13-15-7-3-2-4-8-15/h2-9,12,23,28H,10-11,13H2,1H3,(H,24,29)
• InChI Key: MKAOGDXUNLLPCZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC3=C(C2=O)C=C(C(=N)N3CCO)C(=O)NCC4=CC=CC=C4
• Molecular Formula: C22H21N5O3
• Molecular Weight: 403.4 g/mol
• CAS No.: 636989-74-7

Description

N-benzyl-7-(2-hydroxyethyl)-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8400^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound with a unique triazatricyclic structure

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-7-(2-hydroxyethyl)-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide typically involves multi-step organic reactions. The process often starts with the preparation of intermediate compounds, followed by cyclization and functional group modifications. Common reagents used in the synthesis include benzyl halides, hydroxyethylamines, and various catalysts to facilitate the cyclization process.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale reactions using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to minimize by-products and maximize the efficiency of the synthesis.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-7-(2-hydroxyethyl)-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur at the benzyl or hydroxyethyl groups using reagents like alkyl halides or acyl chlorides.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Nucleophiles: Alkyl halides, acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce alcohols or amines.

Scientific Research Applications

N-benzyl-7-(2-hydroxyethyl)-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor in various biological pathways.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-benzyl-7-(2-hydroxyethyl)-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

• 3-Benzyl-5-(2-hydroxyethyl)-4-methylthiazolium chloride
• N-(2-hydroxyphenyl)acetamide
• 4-(2-hydroxyethyl)phenol

Uniqueness

N-benzyl-7-(2-hydroxyethyl)-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8400^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is unique due to its triazatricyclic structure, which imparts specific chemical and biological properties not found in simpler compounds

Biological Activity

N-benzyl-7-(2-hydroxyethyl)-6-imino-11-methyl-2-oxo-1,7,9-triazatricyclo[8.4.0.0^{3,8}]tetradeca-3(8),4,9,11,13-pentaene-5-carboxamide is a complex organic compound with potential biological activities that have not been extensively documented in the literature. This article aims to explore its biological activity based on available research findings and case studies.

Chemical Structure

The compound features a unique tricyclic structure with multiple functional groups that may contribute to its biological properties. The presence of a hydroxyl group and an imino group is particularly noteworthy as these can influence the compound's reactivity and interaction with biological targets.

The proposed mechanism of action for compounds similar to N-benzyl derivatives often involves the inhibition of key enzymes or receptors involved in cancer progression. Molecular docking studies indicate that such compounds may interact with protein targets such as EGFR, which plays a crucial role in cell signaling pathways related to growth and survival .

Pharmacokinetics and Drug-Likeness

Pharmacokinetic properties are essential for understanding how a compound behaves in biological systems. The Swiss ADME tool can be utilized to assess the drug-likeness of N-benzyl derivatives by evaluating parameters such as solubility, permeability, and metabolic stability. These assessments are critical for predicting the compound's behavior in vivo and its potential therapeutic applications.

Case Studies

While specific case studies on this compound are scarce, related compounds have shown promising results:

• Anticancer Studies : Similar compounds have been tested against various cancer cell lines using assays like MTT to determine cell viability and cytotoxicity.
• Molecular Docking : Computational studies have provided insights into how these compounds may bind to target proteins involved in disease pathways.